![molecular formula C18H24ClF3N2O B6269534 1-[1-(2-phenylethyl)cyclopropanecarbonyl]-4-(trifluoromethyl)piperidin-3-amine hydrochloride CAS No. 2742657-28-7](/img/no-structure.png)
1-[1-(2-phenylethyl)cyclopropanecarbonyl]-4-(trifluoromethyl)piperidin-3-amine hydrochloride
Overview
Description
1-[1-(2-phenylethyl)cyclopropanecarbonyl]-4-(trifluoromethyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C18H24ClF3N2O and its molecular weight is 376.8. The purity is usually 91.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-(2-phenylethyl)cyclopropanecarbonyl chloride with 4-(trifluoromethyl)piperidin-3-amine in the presence of a base to form the desired product, which is then converted to its hydrochloride salt form.", "Starting Materials": ["1-(2-phenylethyl)cyclopropanecarbonyl chloride", "4-(trifluoromethyl)piperidin-3-amine", "Base", "Hydrochloric acid", "Solvent"], "Reaction": ["Step 1: Dissolve 1-(2-phenylethyl)cyclopropanecarbonyl chloride in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add a base such as triethylamine or sodium carbonate to the solution and stir for a few minutes.", "Step 3: Add 4-(trifluoromethyl)piperidin-3-amine to the reaction mixture and stir for several hours at room temperature or under reflux conditions.", "Step 4: Quench the reaction by adding hydrochloric acid to the mixture and stir for a few minutes.", "Step 5: Extract the product with a suitable solvent such as ethyl acetate or dichloromethane.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the product by recrystallization or column chromatography using a suitable solvent system.", "Step 8: Convert the product to its hydrochloride salt form by dissolving it in a suitable solvent such as ethanol and adding hydrochloric acid to the solution.", "Step 9: Isolate the product by filtration or evaporation and dry it under vacuum to obtain the final product."] } | |
CAS RN |
2742657-28-7 |
Molecular Formula |
C18H24ClF3N2O |
Molecular Weight |
376.8 |
Purity |
91 |
Origin of Product |
United States |
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